Cas no 642084-47-7 (Pyrazinamine, 5-(phenylmethoxy)-)

• Product Name: Pyrazinamine, 5-(phenylmethoxy)-
• CAS No: 642084-47-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 424689
• PubChem ID: 58614963
• Update Time: 2025-11-06

Pyrazinamine, 5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 5-(phenylmethoxy)-
• 5-phenylmethoxypyrazin-2-amine
• DTXSID20729509
• 5-(Benzyloxy)pyrazin-2-amine
• AKOS019219530
• 642084-47-7

• Inchi： 1S/C11H11N3O/c12-10-6-14-11(7-13-10)15-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13)
• InChI Key： ALBWDFUHHMPVAO-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CN=1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 201.09033
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03

Additional information on Pyrazinamine, 5-(phenylmethoxy)-

Pyrazinamine, 5-(phenylmethoxy)-: A Comprehensive Overview

Pyrazinamine, 5-(phenylmethoxy)- (CAS No. 642084-47-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its pyrazine ring structure substituted with a phenylmethoxy group at the 5-position, has garnered attention due to its potential applications in drug development and materials science. The pyrazine core of the molecule is a well-known heterocyclic structure that contributes to its unique chemical properties, while the phenylmethoxy substituent adds complexity and functionality to the compound.

The synthesis of Pyrazinamine, 5-(phenylmethoxy)- involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, a study published in *Journal of Organic Chemistry* in 2023 highlighted the use of palladium-catalyzed cross-coupling reactions to construct the pyrazine ring with high efficiency. This approach not only simplifies the synthesis but also opens avenues for further functionalization of the molecule.

One of the most promising applications of Pyrazinamine, 5-(phenylmethoxy)- lies in its potential as a lead compound in drug discovery. The compound's ability to interact with various biological targets has been explored in recent studies. For example, research conducted at the University of California, Berkeley, demonstrated that Pyrazinamine, 5-(phenylmethoxy)- exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. While these findings are preliminary, they underscore the importance of further investigation into its pharmacological properties.

In addition to its pharmacological applications, Pyrazinamine, 5-(phenylmethoxy)- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A team at the Massachusetts Institute of Technology (MIT) recently reported on the use of this compound as a component in organic light-emitting diodes (OLEDs), where it contributed to enhanced device performance and stability. These findings highlight the versatility of Pyrazinamine, 5-(phenylmethoxy)- across multiple disciplines.

The structural features of Pyrazinamine, 5-(phenylmethoxy)- also make it an attractive candidate for further chemical modifications. Researchers are exploring ways to introduce additional functional groups to enhance its bioavailability or improve its interaction with specific biological targets. For instance, studies are underway to investigate the effects of substituting the phenylmethoxy group with other electron-donating or withdrawing groups on the compound's pharmacokinetic properties.

From a sustainability perspective, there is growing interest in developing eco-friendly methods for synthesizing Pyrazinamine, 5-(phenylmethoxy)-. Green chemistry approaches, such as using biodegradable solvents or catalyzing reactions under mild conditions, are being explored to minimize environmental impact. These efforts align with global trends toward more sustainable chemical practices and could pave the way for large-scale production of this compound.

In conclusion, Pyrazinamine, 5-(phenylmethoxy)- (CAS No. 642084-47-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and versatile properties make it an intriguing subject for both fundamental research and applied studies. As ongoing investigations continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.